4-(5-Azaspiro[2.3]hexan-5-yl)-2-methylaniline

• IUPAC Name: 4-(5-azaspiro[2.3]hexan-5-yl)-2-methylaniline
• InChI: InChI=1S/C12H16N2/c1-9-6-10(2-3-11(9)13)14-7-12(8-14)4-5-12/h2-3,6H,4-5,7-8,13H2,1H3
• InChI Key: NQHQTVPOGDMMQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CC3(C2)CC3)N
• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• CAS RN: 1502054-70-7

Description

The compound “4-(5-Azaspiro[2.3]hexan-5-yl)-2-methylaniline” is a complex organic molecule that contains a spirocyclic structure. Spirocyclic compounds are a class of organic compounds that have two rings sharing one atom. The azaspiro portion of the name indicates the presence of a nitrogen atom in the spirocyclic structure.

Molecular Structure Analysis

Based on its name, this compound likely contains a spirocyclic structure with a nitrogen atom (aza-), a hexane ring, and an aniline group. Aniline is a functional group consisting of a phenyl group attached to an amino group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence and position of functional groups, the size and shape of the molecule, and the specific atoms present would all influence properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Antibacterial Applications

• A derivative of 5-azaspiro[2.4]heptane exhibited potent in vitro antibacterial activity against various respiratory pathogens, including gram-positive and gram-negative strains, as well as multidrug-resistant and quinolone-resistant bacteria. This suggests potential for treating respiratory tract infections (Odagiri et al., 2013).

Anticancer and Antidiabetic Applications

• Spirothiazolidines analogs, which include a 5-azaspiro[2.4]heptane structure, showed significant anticancer activities against human breast and liver carcinoma cell lines. Additionally, some compounds exhibited antidiabetic properties, indicating a potential for treating diabetes (Flefel et al., 2019).

Antiviral Activity

• A series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives showed inhibitory activity against human coronavirus and influenza virus. This highlights the relevance of the 1-thia-4-azaspiro[4.5]decan-3-one scaffold in antiviral drug development, suggesting potential applications in treating viral infections (Apaydın et al., 2019).

Drug Discovery Applications

• Azaspiro[4.5]trienones, derived from a similar azaspiro structure, were synthesized for potential pharmaceutical applications. This indicates the utility of azaspiro compounds in drug discovery, offering a platform for developing new therapeutic agents (Yugandhar & Srivastava, 2015).

HIV Treatment

• The compound 4-{[4-({(3R)-1-Butyl-3-[(R)-cyclohexyl(hydroxy)methyl]-2,5dioxo-1,4,9-triazaspiro[5.5]undec-9-yl}methyl)phenyl]oxy}benzoic acid hydrochloride (873140), a potent noncompetitive allosteric antagonist of the CCR5 receptor, demonstrated antiviral effects for HIV-1. This indicates the potential of azaspiro[5.5]undecane derivatives in HIV treatment (Watson et al., 2005).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many spirocyclic compounds exhibit biological activity and could potentially interact with biological targets in a specific way.

Future Directions

Spirocyclic compounds are a topic of ongoing research due to their prevalence in biologically active compounds. Future research could explore the synthesis, properties, and potential applications of this and similar compounds.